Cas no 1576-10-9 (Phenol, 4-(1-methylethyl)-2-nitro-)

• Product Name: Phenol, 4-(1-methylethyl)-2-nitro-
• CAS No: 1576-10-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1334715
• PubChem ID: 528966
• Update Time: 2025-04-20

Phenol, 4-(1-methylethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-methylethyl)-2-nitro-
• 2-nitro-4-isopropylphenol
• 4-isopropyl-2-nitrophenol
• 4-Isopropyl-2-nitro-phenol
• 1576-10-9
• Phenol, 4-(1-methylethyl)-2-nitro
• AKOS011654554
• EN300-6731208
• MFCD00094157
• 2-nitro-4-propan-2-ylphenol
• G22803
• SCHEMBL1026668
• 2-nitro-4-(propan-2-yl)phenol

• Inchi： 1S/C9H11NO3/c1-6(2)7-3-4-9(11)8(5-7)10(12)13/h3-6,11H,1-2H3
• InChI Key： QYODOKUESLGDSA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols